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Compound of Interest

Compound Name: Ensorb
Cat. No.: B1238914
Get Quote
\ J

Product Name: Ensorb® Super Absorbent

Chemical Name: Sodium Potassium Aluminum Silicate (Amorphous Perlite)[1][2]
CAS Number: 93763-70-3[1][2]

1.0 Introduction

Ensorb® is a granular, inert, and highly porous absorbent material primarily composed of
amorphous sodium potassium aluminum silicate, also known as expanded perlite.[2][3] It is
designed for the rapid and efficient cleanup of a wide variety of liquid spills, including aqueous
solutions, oils, solvents, and many chemical reagents in a laboratory setting.[4][5] Its high
absorption capacity and lightweight nature make it a versatile tool for maintaining a safe and
clean research environment. While generally considered non-toxic, proper handling and the
use of appropriate personal protective equipment (PPE) are essential to minimize potential
health risks associated with its particulate nature.[3][6]

2.0 Hazard ldentification and Risk Assessment
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Ensorb® is classified as a nuisance dust. The primary hazards associated with its handling are
related to its physical form rather than chemical reactivity.[1][6]

 Inhalation: Inhalation of airborne dust may cause irritation to the nasal passages, throat, and
upper respiratory system.[1][6]

» Eye Contact: Direct contact with the eyes can cause mechanical irritation, redness, and
tearing.[1][2]

» Skin Contact: Prolonged or repeated skin contact may lead to dryness or mild irritation.[2]

e Ingestion: Ingestion of small quantities is not considered harmful; however, it may cause mild
irritation to the gastrointestinal tract.[6]

Chemical Incompatibility:

Ensorb® is incompatible with hydrofluoric acid.[1][4] Contact with hydrofluoric acid will produce
toxic silicon tetrafluoride gas.[1]

3.0 Personal Protective Equipment (PPE) Recommendations

The following table summarizes the recommended PPE for handling Ensorb® in a research or
laboratory setting. The level of PPE may be adjusted based on the specific application and the
guantity of material being handled.
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Exposure Route

Hazard

Required PPE

Recommended for
Large Spills or
Frequent Handling

Respiratory

Inhalation of airborne
dust

NIOSH-approved N95

respirator

NIOSH-approved
respirator with a
higher protection
factor (e.g., P100)

Mechanical irritation

Safety glasses with

Face shield in addition

Eyes ] side shields or safety
from dust particles to safety goggles
goggles
Heavier duty gloves
Potential for mild skin o (e.g., butyl rubber) if
Hands o Nitrile or latex gloves ) )
irritation handling abrasive
material
Dust contamination of  Standard laboratory )
Body Disposable coveralls

clothing

coat

4.0 Experimental Protocols for Safe Handling
4.1 General Handling and Dispensing Protocol

This protocol outlines the standard procedure for handling and dispensing Ensorb® in a
laboratory setting to minimize dust generation.

e Preparation:
o Ensure the work area is well-ventilated.

o Don the appropriate PPE as outlined in Section 3.0 (minimum of a lab coat, gloves, and
safety glasses).

o Have a dedicated scoop or spatula for dispensing.

» Dispensing:
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[e]

Slowly open the Ensorb® container to avoid creating airborne dust.

o

Gently scoop the required amount of Ensorb® from the container.

[¢]

Dispense the material close to the surface of the receiving vessel or spill to minimize the
dropping height and subsequent dust cloud.

[¢]

Avoid pouring Ensorb® from a height.

e Cleanup:

[¢]

Securely close the Ensorb® container.

[¢]

Wipe down any surfaces with a damp cloth to remove residual dust.

[e]

Dispose of contaminated cleaning materials in a designated waste container.

o

Remove and dispose of gloves properly.

[¢]

Wash hands thoroughly with soap and water.
4.2 Spill Cleanup Protocol

This protocol describes the procedure for using Ensorb® to clean up a liquid spill in the
laboratory.

« Initial Response:
o Alert personnel in the immediate area of the spill.

o If the spilled material is hazardous, consult its specific Safety Data Sheet (SDS) for
additional precautions.

o Don the appropriate PPE, including a respirator, safety goggles, gloves, and a lab coat.
o Application of Ensorb®:

o Carefully apply Ensorb® around the perimeter of the spill to contain it.
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o Gradually cover the entire spill with a sufficient amount of Ensorb® until the liquid is fully

absorbed.

e Collection and Disposal:

o Once the liquid is absorbed, use a scoop or dustpan to collect the solidified material.

o Place the collected material into a designated, labeled waste container.

o The disposal of the used Ensorb® must be in accordance with the regulations for the

absorbed substance.[1]

e Decontamination:

o Wipe the spill area with a damp cloth or appropriate cleaning agent to remove any

remaining residue.

o Dispose of all contaminated materials (gloves, wipes, etc.) in the appropriate waste

stream.

o Thoroughly wash hands and any exposed skin with soap and water.

5.0 Visualizations
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Caption: PPE selection workflow for handling Ensorb®.

Liquid Spill Occurs

Assess Spill & Don PPE
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Click to download full resolution via product page

Caption: Protocol for liquid spill cleanup using Ensorb®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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